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Compound of Interest

Compound Name: NF023 hexasodium

Cat. No.: B1209529 Get Quote

Introduction

NF023 hexasodium is a potent and selective antagonist of the P2X1 purinergic receptor and a

selective inhibitor of the α-subunits of G₀/Gᵢ proteins.[1] It is widely utilized in research to

investigate the roles of these signaling pathways in various physiological and pathological

processes. This document provides a detailed protocol for the preparation, storage, and

handling of NF023 hexasodium stock solutions to ensure consistency and accuracy in

experimental results.

Mechanism of Action

NF023 acts as a competitive and reversible antagonist at P2X₁ receptors, with significantly

lower affinity for P2X₂, P2X₃, and P2X₄ receptors.[1][2] P2X receptors are ligand-gated ion

channels that open in response to extracellular adenosine triphosphate (ATP). By blocking the

P2X₁ receptor, NF023 inhibits ATP-mediated signaling, which is involved in processes such as

platelet aggregation and smooth muscle contraction. Additionally, NF023 selectively inhibits

G₀/Gᵢ protein α-subunits with an EC₅₀ value of approximately 300 nM, preventing their

interaction with G protein-coupled receptors (GPCRs).[1]

Quantitative Data Summary
The following table summarizes the key properties of NF023 hexasodium for easy reference.
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Property Value Citations

Molecular Weight 1162.88 g/mol [3]

Molecular Formula C₃₅H₂₀N₄Na₆O₂₁S₆ [3][4]

Appearance White to off-white solid

Solubility (Water)

Up to 105.3 mg/mL (90.08

mM); sonication is

recommended to aid

dissolution.

[5]

Solubility (DMSO) 14 mg/mL

Purity
≥90% or ≥95% (HPLC),

depending on the supplier.
[6]

Storage (Powder)

Store at -20°C for up to 3

years. Can also be stored at 2-

8°C. Keep in a sealed

container, protected from

moisture.

[5][7]

Storage (Solution)

Aliquot and store at -80°C for

up to 1 year or -20°C for up to

1 month. Avoid repeated

freeze-thaw cycles.

[5][7]

IC₅₀ (Human P2X₁) 0.21 µM [5][7]

EC₅₀ (Gα₀/Gαᵢ) ~300 nM [1]

Experimental Protocols
1. Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds.

Handle the powdered form of NF023 in a chemical fume hood to avoid inhalation of dust.
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Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

2. Materials and Equipment

NF023 hexasodium salt (powder form)

Sterile, high-purity water (e.g., Milli-Q® or distilled, deionized water)

Sterile conical tubes or vials

Analytical balance

Vortex mixer

Sonicator (recommended)

Sterile pipette tips

Sterile, single-use aliquot tubes (e.g., microcentrifuge tubes)

3. Protocol for Preparing a 10 mM Aqueous Stock Solution

This protocol provides instructions for preparing a 10 mM stock solution, a common

concentration for laboratory use. Adjustments can be made based on experimental

requirements.

Step 1: Pre-preparation

Allow the sealed container of NF023 hexasodium powder to equilibrate to room temperature

for at least 20 minutes before opening to minimize moisture uptake.

Step 2: Weighing the Compound

In a fume hood, carefully weigh the desired amount of NF023 powder. For example, to

prepare 1 mL of a 10 mM stock solution:

Calculation: Mass (mg) = Desired Volume (L) × Desired Concentration (mol/L) × Molecular

Weight ( g/mol ) × 1000 (mg/g)
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Mass = 0.001 L × 0.010 mol/L × 1162.88 g/mol = 11.63 mg

Tare the analytical balance with a suitable weighing container (e.g., a microcentrifuge tube)

and accurately weigh 11.63 mg of NF023.

Step 3: Dissolution

Add the desired volume of sterile, high-purity water to the container with the weighed NF023.

For the example above, add 1 mL of water.

Cap the container tightly and vortex thoroughly for 1-2 minutes until the powder is fully

dissolved.

If the compound does not dissolve completely with vortexing, place the container in a

sonicator bath for 5-10 minutes.[5] Visually inspect the solution to ensure there are no visible

particulates.

Step 4: Aliquoting and Storage

Once the NF023 is completely dissolved, dispense the stock solution into sterile, single-use

aliquots. This prevents contamination and degradation from repeated freeze-thaw cycles.[7]

Clearly label each aliquot with the compound name, concentration, and date of preparation.

Store the aliquots at -80°C for long-term stability (up to one year) or at -20°C for shorter-term

storage (up to one month).[5][7]
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Caption: Experimental workflow for preparing NF023 hexasodium stock solution.
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Caption: NF023 inhibits P2X₁ receptor and Gᵢ/G₀ protein signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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